Cas no 54243-55-9 (2(3H)-Thiazolethione, 5-mercapto-)
54243-55-9 structure
Product Name:2(3H)-Thiazolethione, 5-mercapto-
CAS No:54243-55-9
MF:C3H3NS3
MW:149.257616281509
CID:355087
PubChem ID:22497862
Update Time:2025-04-19
2(3H)-Thiazolethione, 5-mercapto- Chemical and Physical Properties
Names and Identifiers
-
- 2(3H)-Thiazolethione, 5-mercapto-
- 5-sulfanyl-3H-1,3-thiazole-2-thione
- 5-Sulfanyl-1,3-thiazole-2(3H)-thione
- SCHEMBL1674915
- 54243-55-9
- DTXSID50626234
-
- Inchi: 1S/C3H3NS3/c5-2-1-4-3(6)7-2/h1,5H,(H,4,6)
- InChI Key: OBDSPDZCPRBIIA-UHFFFAOYSA-N
- SMILES: S1C(NC=C1S)=S
Computed Properties
- Exact Mass: 148.94289
- Monoisotopic Mass: 148.94276262g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 7
- Rotatable Bond Count: 0
- Complexity: 128
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.2
- Topological Polar Surface Area: 70.4Ų
Experimental Properties
- PSA: 12.03
2(3H)-Thiazolethione, 5-mercapto- Related Literature
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Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
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David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
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Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
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Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
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